N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)benzamide

• IUPAC Name: N-[[3-(2-oxo-1H-pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]benzamide
• InChI: InChI=1S/C15H12N4O3/c20-14(10-5-2-1-3-6-10)17-9-12-18-13(19-22-12)11-7-4-8-16-15(11)21/h1-8H,9H2,(H,16,21)(H,17,20)
• InChI Key: WGORFUMTTWDNBP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NCC2=NC(=NO2)C3=CC=CNC3=O
• Molecular Formula: C15H12N4O3
• Molecular Weight: 296.28 g/mol

Description

N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Scientific Research Applications

Anticancer Applications

Research has synthesized and evaluated the anticancer potential of related compounds, highlighting their effectiveness against various cancer cell lines. For instance, substituted N-[4(5-methyl/phenyl-1,3,4-oxadiazol-2-yl)-3,6-dihydropyridin-1(2H)-yl] benzamide/benzene sulfonamides were designed as anti-inflammatory and anti-cancer agents, showing promising results in preclinical models (Gangapuram & Redda, 2009). Another study designed and synthesized benzamides with potent anticancer activity against breast, lung, colon, and ovarian cancer cell lines, with some derivatives outperforming the reference drug etoposide (Ravinaik et al., 2021).

Antimicrobial and Antifungal Activities

Compounds related to N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)benzamide have been explored for their antimicrobial and antifungal properties. A study synthesized thiazole-based 1,3,4-oxadiazoles and evaluated their antibacterial and antifungal activities, finding considerable potential in certain derivatives (Desai et al., 2016).

Material Science Applications

Research into polyamides containing 1,3,4-oxadiazole or benzonitrile units in the main chain and 5-(4-acetoxybenzamido) groups in the side chain has shown these polymers exhibit good thermal stability and can be used to cast thin flexible films with potential applications in various industrial and technological fields (Sava et al., 2003).

Antidiabetic Potential

Compounds structurally similar to this compound have been evaluated for their antidiabetic properties through in vitro screening, demonstrating potential as therapeutic agents for diabetes management (Lalpara et al., 2021).

Antioxidant Properties

Studies on the synthesis and antioxidant evaluation of 1,3,4-oxadiazoles have indicated that these compounds can exhibit significant antioxidant activity, offering protection against DNA damage and suggesting potential applications in the prevention of oxidative stress-related diseases (Bondock et al., 2016).

Mechanism of Action

Target of Action

The primary target of the compound is the Histone Methyltransferase EZH2 . EZH2 is the catalytic engine of the Polycomb Repressive Complex 2 (PRC2), which plays a major role in transcriptional silencing .

Mode of Action

The compound acts as a potent and selective inhibitor of EZH2 . It binds to EZH2, inhibiting its function and leading to changes in the methylation status of histone proteins .

Biochemical Pathways

The inhibition of EZH2 affects the PRC2 pathway . PRC2 is known to install methylation marks on lysine 27 of histone 3, contributing to transcriptional silencing . By inhibiting EZH2, the compound disrupts this process, potentially leading to the reactivation of previously silenced genes .

Result of Action

The inhibition of EZH2 by the compound can lead to robust antitumor effects . This is likely due to the reactivation of genes that were previously silenced by the PRC2 complex .